Cas no 2870682-29-2 (Methyl 3-ethoxy-1,2,3,4-tetrahydro-6-quinolinecarboxylate)

• Product Name: Methyl 3-ethoxy-1,2,3,4-tetrahydro-6-quinolinecarboxylate
• CAS No: 2870682-29-2
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6382096
• Update Time: 2025-10-28

Methyl 3-ethoxy-1,2,3,4-tetrahydro-6-quinolinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-ethoxy-1,2,3,4-tetrahydro-6-quinolinecarboxylate

• Inchi： 1S/C13H17NO3/c1-3-17-11-7-10-6-9(13(15)16-2)4-5-12(10)14-8-11/h4-6,11,14H,3,7-8H2,1-2H3
• InChI Key： PGPDRSIJWHYKGP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(OC)=O)C=C2)CC(OCC)C1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 383.9±42.0 °C(Predicted)
• pka: 1.53±0.40(Predicted)

Additional information on Methyl 3-ethoxy-1,2,3,4-tetrahydro-6-quinolinecarboxylate

Comprehensive Overview of Methyl 3-ethoxy-1,2,3,4-tetrahydro-6-quinolinecarboxylate (CAS No. 2870682-29-2)

Methyl 3-ethoxy-1,2,3,4-tetrahydro-6-quinolinecarboxylate (CAS No. 2870682-29-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name or abbreviated as Methyl 3-ethoxy-THQ-carboxylate, belongs to the quinoline family, a class of heterocyclic compounds known for their diverse biological activities. The ethoxy and methyl carboxylate functional groups in its structure contribute to its unique physicochemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for quinoline derivatives has surged due to their potential applications in drug discovery and development. Researchers are particularly interested in compounds like Methyl 3-ethoxy-1,2,3,4-tetrahydro-6-quinolinecarboxylate because of their structural versatility and ability to interact with biological targets. The compound's CAS No. 2870682-29-2 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in scientific studies. Its synthesis and characterization are often discussed in the context of green chemistry and sustainable synthesis, aligning with current trends in environmentally friendly research practices.

The pharmacological potential of Methyl 3-ethoxy-1,2,3,4-tetrahydro-6-quinolinecarboxylate is another area of intense investigation. Preliminary studies suggest that quinoline-based compounds may exhibit anti-inflammatory, antimicrobial, and antioxidant properties, though further research is needed to validate these effects for this specific derivative. The compound's molecular structure and electronic properties are also subjects of computational chemistry studies, which aim to predict its behavior in biological systems and optimize its synthetic pathways.

From an industrial perspective, Methyl 3-ethoxy-THQ-carboxylate is valued for its role as a building block in the synthesis of more complex molecules. Its ethoxy group and ester functionality make it amenable to various chemical transformations, enabling the creation of novel compounds with tailored properties. This adaptability is particularly appealing in the development of new materials and specialty chemicals, where precision and functionality are paramount.

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In summary, Methyl 3-ethoxy-1,2,3,4-tetrahydro-6-quinolinecarboxylate (CAS No. 2870682-29-2) represents a fascinating area of study with broad implications for chemistry and pharmacology. Its unique structural features, combined with its potential applications, make it a compound of enduring interest. As research continues to uncover new insights into its properties and uses, this quinoline derivative is poised to play a pivotal role in advancing scientific and industrial innovation.